ethyl {[3-(aminocarbonyl)-4-chlorophenyl]hydrazono}(cyano)acetate

• IUPAC Name: ethyl (2E)-2-[(3-carbamoyl-4-chlorophenyl)hydrazinylidene]-2-cyanoacetate
• InChI: InChI=1S/C12H11ClN4O3/c1-2-20-12(19)10(6-14)17-16-7-3-4-9(13)8(5-7)11(15)18/h3-5,16H,2H2,1H3,(H2,15,18)/b17-10+
• InChI Key: YYDLZXLTAVGTHS-LICLKQGHSA-N
• Canonical SMILES: CCOC(=O)C(=NNC1=CC(=C(C=C1)Cl)C(=O)N)C#N
• Isomeric SMILES: CCOC(=O)/C(=N/NC1=CC(=C(C=C1)Cl)C(=O)N)/C#N
• Molecular Formula: C12H11ClN4O3
• Molecular Weight: 294.69 g/mol

Description

Ethyl {[3-(aminocarbonyl)-4-chlorophenyl]hydrazono}(cyano)acetate, also known as ACC-2, is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields. It is a hydrazone derivative of ethyl cyanoacetate and has been studied extensively for its biochemical and physiological effects.

Mechanism of Action

Ethyl {[3-(aminocarbonyl)-4-chlorophenyl]hydrazono}(cyano)acetate inhibits the activity of acetyl-CoA carboxylase 2 by binding to its allosteric site. This binding induces a conformational change in the enzyme, which reduces its activity. ethyl {[3-(aminocarbonyl)-4-chlorophenyl]hydrazono}(cyano)acetate also promotes the phosphorylation of ACC2, which further inhibits its activity. This inhibition leads to a decrease in the synthesis of fatty acids and an increase in their oxidation, resulting in a reduction in lipid accumulation.
Biochemical and Physiological Effects
ethyl {[3-(aminocarbonyl)-4-chlorophenyl]hydrazono}(cyano)acetate has been shown to have several biochemical and physiological effects. It has been demonstrated to reduce lipid accumulation and improve insulin sensitivity in obese mice. It has also been shown to reduce hepatic steatosis and improve glucose tolerance in diabetic mice. Additionally, ethyl {[3-(aminocarbonyl)-4-chlorophenyl]hydrazono}(cyano)acetate has been shown to improve cardiac function and reduce inflammation in a mouse model of heart failure.

Advantages and Limitations for Lab Experiments

Ethyl {[3-(aminocarbonyl)-4-chlorophenyl]hydrazono}(cyano)acetate has several advantages for lab experiments. It is a potent and selective inhibitor of ACC2, making it a valuable tool for studying the role of this enzyme in various biological processes. It is also relatively easy to synthesize and has a high purity, making it suitable for use in biochemical and pharmacological assays. However, ethyl {[3-(aminocarbonyl)-4-chlorophenyl]hydrazono}(cyano)acetate has some limitations for lab experiments. It has a short half-life in vivo, which may limit its efficacy in animal studies. Additionally, its mechanism of action is not fully understood, which may hinder its development as a therapeutic agent.

Future Directions

Ethyl {[3-(aminocarbonyl)-4-chlorophenyl]hydrazono}(cyano)acetate has several potential future directions for research. One area of interest is the development of ethyl {[3-(aminocarbonyl)-4-chlorophenyl]hydrazono}(cyano)acetate inhibitors as therapeutics for metabolic disorders such as obesity and diabetes. Another area of interest is the investigation of the role of ethyl {[3-(aminocarbonyl)-4-chlorophenyl]hydrazono}(cyano)acetate in cancer and the potential use of ethyl {[3-(aminocarbonyl)-4-chlorophenyl]hydrazono}(cyano)acetate inhibitors as anticancer agents. Additionally, further research is needed to fully understand the mechanism of action of ethyl {[3-(aminocarbonyl)-4-chlorophenyl]hydrazono}(cyano)acetate and its potential applications in various biological processes.

Scientific Research Applications

Ethyl {[3-(aminocarbonyl)-4-chlorophenyl]hydrazono}(cyano)acetate has been studied extensively for its potential applications in various fields of scientific research. It has been shown to inhibit the activity of acetyl-CoA carboxylase 2 (ACC2), an enzyme involved in fatty acid synthesis and oxidation. This inhibition leads to a decrease in lipid accumulation and an increase in fatty acid oxidation, making ethyl {[3-(aminocarbonyl)-4-chlorophenyl]hydrazono}(cyano)acetate a potential therapeutic target for metabolic disorders such as obesity, diabetes, and cardiovascular diseases.